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This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the selection, use, and disposal of personal protective

equipment (PPE) compliant with the EN171 standard. EN171 is a European standard that

specifies the requirements for filters used in eye protection against infrared (IR) radiation.[1][2]

[3] It is crucial to select the appropriate EN171-rated eyewear when working with equipment

that emits high levels of infrared radiation to prevent eye damage.

Understanding EN171 and Infrared Radiation
Hazards
Infrared radiation is emitted by various sources common in laboratory and industrial settings,

including high-temperature furnaces, molten metals, glass manufacturing, and welding

operations.[1] Exposure to intense IR radiation can lead to thermal injury to the cornea and

lens of the eye. The EN171 standard ensures that protective eyewear effectively filters harmful

IR radiation while maintaining adequate visible light transmission for safe operation.[1]

EN171-compliant filters are rated on a scale, where higher numbers indicate stronger IR

filtering capabilities.[1] The selection of the appropriate protection level depends on the nature

of the IR source and the specific task being performed.
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The selection of EN171-compliant PPE is a critical step in ensuring worker safety. The following

table summarizes the different shade numbers and their typical applications.

Shade Number Typical Application
Visible Light Transmission

(%)

1.7 Welder's assistant 43.0 - 58.0

3 Braze welding 14.0 - 18.0

5 Braze welding, Oxy-cutting 4.0 - 6.0

7
Oxy-cutting, Arc welding

(requires face shield)
1.0 - 2.0

4-6 to 4-7
Foundry work, glassblowing,

and welding
Varies

Data sourced from multiple safety equipment suppliers and standards summaries.

A logical workflow for selecting the correct PPE is essential.
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Workflow for Selecting EN171-Compliant Eye Protection

Hazard Assessment

PPE Selection

Verification and Use

Identify Infrared Radiation Source

Determine Intensity and Wavelength of IR

Consult EN171 Application Chart

Select Appropriate Shade Number

Choose Eyewear Type (Glasses, Goggles, Face Shield)

Ensure Proper Fit and Comfort

Inspect PPE Before Each Use

Proceed with Task

Click to download full resolution via product page
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Caption: A flowchart outlining the process for assessing infrared radiation hazards and

selecting the appropriate EN171-compliant personal protective equipment.

Operational Plan for Use of EN171 PPE
A clear operational plan ensures the consistent and correct use of protective eyewear.

Training: All personnel working with or near significant IR sources must be trained on the

hazards of infrared radiation and the proper selection, use, and maintenance of EN171-

compliant PPE.

Designated Areas: Clearly mark areas where EN171-compliant eye protection is mandatory.

Pre-Use Inspection: Before each use, inspect the eyewear for any damage such as

scratches, cracks, or discoloration that could compromise its protective capabilities.

Damaged PPE must be replaced immediately.

Cleaning: Clean the eyewear regularly according to the manufacturer's instructions to

maintain clear vision.

Storage: Store the PPE in a clean, dry place away from direct sunlight, extreme

temperatures, and chemical contaminants.

Disposal Plan for EN171 PPE
The disposal of EN171-compliant eye protection depends on its condition and whether it has

been contaminated with hazardous materials.
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Contamination Status Disposal Procedure

Uncontaminated

If the eyewear is undamaged and has not been

in contact with any chemical, biological, or

radiological hazards, it can typically be disposed

of as general laboratory waste. Check with your

institution's environmental health and safety

(EHS) office for specific guidelines.

Chemically Contaminated

If the eyewear is contaminated with hazardous

chemicals, it must be disposed of as chemical

waste. Follow your institution's established

procedures for the disposal of solid chemical

waste, which may include placing it in a

designated, labeled container.

Biologically Contaminated

If the eyewear is contaminated with biological

materials, it must be decontaminated using an

appropriate disinfectant or autoclaved before

being disposed of as biohazardous waste,

according to your institution's biosafety

protocols.

Radiologically Contaminated

If the eyewear is contaminated with radioactive

materials, it must be managed and disposed of

as radioactive waste in accordance with your

institution's radiation safety program and

regulatory requirements.

The following diagram illustrates the decision-making process for the proper disposal of used

EN171-compliant PPE.
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Disposal Plan for EN171-Compliant PPE

Is the PPE contaminated with hazardous materials?

Dispose of as General Laboratory Waste

No

Identify the type of contaminant

Yes

Dispose of as Chemical Waste

Chemical

Dispose of as Biohazardous Waste

Biological

Dispose of as Radioactive Waste

Radiological

Click to download full resolution via product page

Caption: A decision tree for the proper disposal of EN171-compliant eye protection based on its

contamination status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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